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Compound of Interest

Compound Name: CDE-096

cat. No.: B15619282

Disclaimer: This document provides guidance on the proper disposal of the research chemical
CDE-096. CDE-096 is a potent, small molecule inhibitor of Plasminogen Activator Inhibitor-1
(PAI-1) intended for laboratory research use only[1][2]. A specific Safety Data Sheet (SDS) with
official disposal instructions was not located; therefore, these procedures are based on
established best practices for the disposal of potent, hazardous chemical waste in a laboratory
setting.[3][4][5] Always consult your institution's Environmental Health & Safety (EHS)
department for specific local requirements.[5]

Hazard Assessment and Properties

As a potent biological inhibitor, CDE-096 should be handled as a toxic substance.[1][2] All
waste generated from its use, including pure compound, solutions, and contaminated labware,
must be treated as hazardous chemical waste.[4][6] Improper disposal, such as in the regular
trash or down the drain, is prohibited.[4][7][8]

The following table summarizes key information for CDE-096 relevant to handling and disposal.
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Property Summary Data Source

) Polyphenolic small molecule,
Chemical Class _ [1]
PAI-1 Inactivator

Physical Form Solid powder (as supplied) [2]

] Potent biological activity;
Primary Hazard ) [11[2]
handle as toxic.

Soluble in DMSO.
Solubility Formulations may include [2]
PEG300, Tween-80, Corn Qil.

Recommended at -20°C
Storage (short-term) or -80°C (long- [2]

term).

Likely classified as Toxic
(Toxicity Characteristic) or a P-

EPA Waste Class _ _ . [41[5]
listed waste if acutely toxic.

Final determination by EHS.

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for managing CDE-096 waste streams from
the point of generation to final pickup.

Step 1: Required Personal Protective Equipment (PPE)

Before handling CDE-096 or its waste, ensure you are wearing the following minimum PPE:
o Standard laboratory coat
o Safety glasses or goggles

e Two pairs of nitrile gloves

Step 2: Waste Segregation

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.pnas.org/doi/10.1073/pnas.1216499110
https://www.medchemexpress.com/cde-096.html
https://www.pnas.org/doi/10.1073/pnas.1216499110
https://www.medchemexpress.com/cde-096.html
https://www.medchemexpress.com/cde-096.html
https://www.medchemexpress.com/cde-096.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15619282?utm_src=pdf-body
https://www.benchchem.com/product/b15619282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper segregation is critical to ensure safe disposal and regulatory compliance.[4] Never mix
incompatible waste streams.[3]

e Solid CDE-096 Waste:

o Includes expired or unused pure compound, contaminated weigh boats, and Kimwipes
used for cleaning up minor spills of the solid.

o Container: A designated, sealable, and clearly labeled hazardous waste container (plastic
is preferred).[5]

e Liquid CDE-096 Waste:

o Includes any solutions containing CDE-096 (e.g., DMSO or aqueous buffer stock
solutions).

o Segregate based on solvent:
» Non-halogenated Organic: For DMSO solutions.
» Aqueous Hazardous Waste: For buffer solutions.

o Container: A designated, sealable, and clearly labeled hazardous waste container (e.g.,
the original solvent bottle, triple-rinsed, or a new, compatible container).[3][8] The
container must have a secure, leak-proof closure.[4]

o Contaminated Sharps:
o Includes needles, syringes, or pipette tips used to transfer CDE-096 solutions.

o Container: An approved, puncture-proof sharps container clearly labeled "Hazardous
Waste Sharps" and listing "CDE-096" as a contaminant.

e Contaminated Labware:

o Includes serological pipettes, centrifuge tubes, and other plastic or glassware that came
into direct contact with CDE-096.
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o Container: A designated, lined box or drum for solid hazardous waste. Label clearly with all
chemical constituents.

Step 3: Containerization and Labeling

Properly containing and labeling waste is a primary regulatory requirement.[8]

o Select a Compatible Container: The container must be in good condition, free of damage,
and chemically compatible with the waste.[3][4]

» Keep Containers Closed: Waste containers must remain sealed at all times except when
adding waste.[5][8]

» Attach a Hazardous Waste Label: As soon as the first drop of waste is added, affix your
institution's hazardous waste label. The label must include:

o The words "Hazardous Waste".[8]

The full chemical name: "CDE-096".

o

[¢]

An accurate list of all constituents and their approximate percentages (e.g., CDE-096
<1%, DMSO 99%)).

[¢]

The relevant hazard characteristics (e.g., Toxic, Flammable for solvent).[8]

The accumulation start date.

[e]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Generated waste must be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory.[3][5]

o The SAA must be at or near the point of waste generation.[3][9]
» Store waste in secondary containment (e.g., a chemical-resistant tray or tub).[3]

e Do not accumulate more than 55 gallons of total hazardous waste or 1 quart of acutely toxic
waste (P-listed) in the SAA.[5]
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o Containers can remain in the SAA for up to one year, provided accumulation limits are not
met.[3]

Step 5: Requesting Disposal

Once a waste container is three-quarters full or has reached its accumulation time limit, submit
a pickup request to your institution's EHS department.[10] Do not move the waste from the
laboratory yourself. Trained hazardous waste professionals will collect it for final disposal.[10]

CDE-096 Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from research involving CDE-096.
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Workflow for CDE-096 Waste Disposal
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Caption: Decision workflow for segregating and disposing of CDE-096 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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